Cas no 13522-70-8 (Carbamic acid,dimethylthio-, O-3-phenanthryl ester (8CI))

• Product Name: Carbamic acid,dimethylthio-, O-3-phenanthryl ester (8CI)
• CAS No: 13522-70-8
• MF: C₁₇H₁₅NOS
• MW: 281.372102975845
• CID: 233354
• PubChem ID: 299237
• Update Time: 2025-04-19

Carbamic acid,dimethylthio-, O-3-phenanthryl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,dimethylthio-, O-3-phenanthryl ester (8CI)
• O-phenanthren-3-yl N,N-dimethylcarbamothioate
• AC1L6UBF
• N,N-Dimethyl-thiocarbamidsaeure-O-(3)phenanthrylester
• NSC171708
• DTXSID70305812
• 13522-70-8
• NSC-171708

• Inchi： 1S/C17H15NOS/c1-18(2)17(20)19-14-10-9-13-8-7-12-5-3-4-6-15(12)16(13)11-14/h3-11H,1-2H3
• InChI Key： VYAPLEHZGUYTIK-UHFFFAOYSA-N
• SMILES： S=C(N(C)C)OC1=CC=C2C=CC3C=CC=CC=3C2=C1

Computed Properties

• Exact Mass: 281.08755
• Monoisotopic Mass: 281.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 44.6Ų

Experimental Properties

• Density: 1.239
• Boiling Point: 432.4°Cat760mmHg
• Flash Point: 215.3°C
• Refractive Index: 1.712
• PSA: 12.47
• LogP: 4.21830